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Abstract

Bombolitin lll is a cationic, amphipathic heptadecapeptide discovered in the venom of the
bumblebee Megabombus pennsylvanicus. As a member of the bombolitin family of peptides, it
exhibits a range of biological activities, including antimicrobial, hemolytic, and mast cell
degranulating properties. These activities are primarily attributed to its ability to interact with
and disrupt cell membranes. This document provides a comprehensive overview of the
discovery, origin, and key biological functions of Bombolitin lll, along with detailed
experimental protocols and a summary of its physicochemical and biological properties. The
information presented herein is intended to serve as a valuable resource for researchers and
professionals involved in the fields of biochemistry, pharmacology, and drug development.

Discovery and Origin

Bombolitin lll was first isolated and characterized in 1985 by Argiolas and Pisano from the
venom of the North American bumblebee, Megabombus pennsylvanicus.[1][2] It was one of
five structurally related peptides, collectively named bombolitins (I-V), identified in the venom.
[1][2] These peptides were found to be rich in hydrophobic amino acids and share functional
similarities, including the ability to lyse erythrocytes, release histamine from mast cells, and
stimulate phospholipase A2.[1][2]
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The bombolitins represent a distinct class of peptides with biological activities similar to other
well-known venom peptides like melittin from honeybees and mastoparan from wasps.[1][2]
The functional convergence of these peptides, despite differences in their amino acid
sequences, is thought to be a consequence of their shared amphiphilic nature.[1][2]

Physicochemical and Biological Properties

Bombolitin lll is a 17-amino acid peptide with a C-terminal amidation.[1][2] Its primary
structure and other key properties are summarized in the table below.

Property Value Reference

lle-Lys-lle-Met-Asp-lle-Leu-
Amino Acid Sequence Ala-Lys-Leu-Gly-Lys-Val-Leu- [1112]
Ala-His-Val-NH2

Molecular Weight ~1863 Da (Calculated)

. Megabombus pennsylvanicus
Origin [1][2]
(Bumblebee) venom

Antimicrobial, Hemolytic, Mast
Biological Activities cell degranulating, [1112]

Phospholipase A2 stimulating

Biological Activities and Mechanism of Action

The biological activities of Bombolitin Il are intrinsically linked to its amphipathic a-helical
structure, which allows it to interact with and disrupt the integrity of biological membranes.

Antimicrobial Activity

While specific minimal inhibitory concentration (MIC) values for Bombolitin Ill against a wide
range of pathogens are not extensively documented in readily available literature, bombolitins,
in general, have demonstrated activity against both Gram-positive and Gram-negative bacteria,
as well as fungi.[3] The proposed mechanism of action involves the electrostatic attraction of
the cationic peptide to the negatively charged components of microbial cell membranes, such
as lipopolysaccharides (LPS) in Gram-negative bacteria and teichoic acids in Gram-positive
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bacteria. Following this initial binding, the peptide is believed to insert into the lipid bilayer,
leading to membrane permeabilization, leakage of cellular contents, and ultimately, cell death.
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Figure 1: Proposed antimicrobial mechanism of Bombolitin III.

Hemolytic Activity

Bombolitins are known to lyse erythrocytes.[1][2] This activity is a direct consequence of the
peptide's interaction with the erythrocyte membrane. While a specific EC50 (the concentration
of peptide that causes 50% hemolysis) for Bombolitin Ill is not explicitly stated in the initial
discovery paper, the bombolitin family exhibits hemolytic activity with threshold doses in the
range of 0.5-2.5 pg/mL.[1][2] The mechanism is thought to be similar to its antimicrobial action,
involving membrane disruption.

Mast Cell Degranulation

Bombolitin lll is a potent mast cell degranulating peptide.[1][2] This activity leads to the
release of histamine and other inflammatory mediators from mast cells. The mechanism is
believed to involve the direct activation of G-proteins, a common feature of mast cell
degranulating peptides.
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Figure 2: Simplified signaling pathway for Bombolitin lll-induced mast cell degranulation.

Stimulation of Phospholipase A2

Bombolitins, including Bombolitin Ill, have been shown to stimulate the activity of
phospholipase A2 (PLA2).[1][2][4] PLAZ2 is an enzyme that hydrolyzes the sn-2 position of
glycerophospholipids, releasing fatty acids and lysophospholipids. The stimulatory effect of
Bombolitin lll on PLA2 is thought to be due to its ability to perturb the structure of the
phospholipid substrate, making it more accessible to the enzyme.[4]

Experimental Protocols

This section provides an overview of the methodologies used to characterize the biological
activities of Bombolitin Iil.

Isolation of Bombolitin llI

The following diagram illustrates a general workflow for the isolation of bombolitins from
bumblebee venom.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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